(E)-3-((3-chlorophenyl)amino)-3-((4-fluorobenzyl)thio)-2-(phenylsulfonyl)acrylonitrile
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Description
(E)-3-((3-chlorophenyl)amino)-3-((4-fluorobenzyl)thio)-2-(phenylsulfonyl)acrylonitrile is a useful research compound. Its molecular formula is C22H16ClFN2O2S2 and its molecular weight is 458.95. The purity is usually 95%.
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Scientific Research Applications
Arylsulfonic Polymers Synthesis
Research by Hart and Timmerman (1960) on arylsulfonic polymers highlights the potential of compounds with sulfonyl and acrylonitrile groups in synthesizing a wide range of polymers and copolymers. These materials are of interest due to their stability and reactivity, which enable applications in various fields, including materials science and polymer chemistry (Hart & Timmerman, 1960).
Intermolecular Interactions in 1,2,4-Triazoles
Shukla et al. (2014) synthesized biologically active 1,2,4-triazole derivatives and studied their crystal structures to understand the role of intermolecular interactions. These interactions are crucial for designing drugs and materials with desired physical and chemical properties (Shukla, Mohan, Vishalakshi, & Chopra, 2014).
Nonlinear Optical Properties of Thiophene Dyes
Anandan et al. (2018) explored the nonlinear optical properties of thiophene dyes for potential applications in protecting human eyes and optical sensors. This research indicates the applicability of acrylonitrile derivatives in developing materials for optoelectronic devices (Anandan, Manoharan, Narendran, Girisun, & Asiri, 2018).
Synthesis of Aminothiophenes
Kaldrikyan, Minasyan, and Melik-Ogandzanyan (2016) described the synthesis of 3-sulfanyl-1,2,4-triazoles, demonstrating the versatility of acrylonitrile and thiophene derivatives in organic synthesis. Their work contributes to the development of novel compounds with potential applications in pharmaceuticals and materials science (Kaldrikyan, Minasyan, & Melik-Ogandzanyan, 2016).
Synthesis of Sulfonamides and Sulfonylhydrazides
Brynes, Burckart, and Mokotoff (1978) investigated the synthesis of N-substituted sulfonamides and sulfonylhydrazides as analogs of L-asparagine, showcasing the potential of sulfonyl chloride and acrylonitrile derivatives in medicinal chemistry (Brynes, Burckart, & Mokotoff, 1978).
Properties
IUPAC Name |
(E)-2-(benzenesulfonyl)-3-(3-chloroanilino)-3-[(4-fluorophenyl)methylsulfanyl]prop-2-enenitrile |
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InChI |
InChI=1S/C22H16ClFN2O2S2/c23-17-5-4-6-19(13-17)26-22(29-15-16-9-11-18(24)12-10-16)21(14-25)30(27,28)20-7-2-1-3-8-20/h1-13,26H,15H2/b22-21+ |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IOWKENUSFSPHAU-QURGRASLSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)S(=O)(=O)C(=C(NC2=CC(=CC=C2)Cl)SCC3=CC=C(C=C3)F)C#N |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)S(=O)(=O)/C(=C(\NC2=CC(=CC=C2)Cl)/SCC3=CC=C(C=C3)F)/C#N |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H16ClFN2O2S2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
459.0 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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